Cas no 1805553-79-0 (2-Bromo-4-fluoropyridine-3-methanol)

• Product Name: 2-Bromo-4-fluoropyridine-3-methanol
• CAS No: 1805553-79-0
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• CID: 4900721
• Update Time: 2025-06-11

2-Bromo-4-fluoropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoropyridine-3-methanol

• Inchi： 1S/C6H5BrFNO/c7-6-4(3-10)5(8)1-2-9-6/h1-2,10H,3H2
• InChI Key： NKUNCFICCWZPTF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)F)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-4-fluoropyridine-3-methanol

Professional Introduction to 2-Bromo-4-fluoropyridine-3-methanol (CAS No. 1805553-79-0)

2-Bromo-4-fluoropyridine-3-methanol is a significant intermediate in the field of pharmaceutical and agrochemical research, characterized by its unique structural properties that make it a valuable building block for synthesizing various bioactive compounds. This compound, identified by the CAS number 1805553-79-0, has garnered considerable attention due to its role in the development of innovative molecular architectures. The presence of both bromine and fluorine substituents in its pyridine core enhances its reactivity, facilitating diverse chemical transformations that are crucial for drug discovery and material science applications.

The molecular structure of 2-Bromo-4-fluoropyridine-3-methanol consists of a pyridine ring substituted with a bromo group at the 2-position, a fluoro group at the 4-position, and a hydroxymethyl group at the 3-position. This specific arrangement imparts distinct electronic and steric properties, making it an attractive candidate for further functionalization. The bromo and fluoro groups are particularly noteworthy, as they serve as versatile handles for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules.

In recent years, 2-Bromo-4-fluoropyridine-3-methanol has been extensively explored in the synthesis of pharmaceutical agents. Its incorporation into drug candidates has shown promise in targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. For instance, studies have demonstrated its utility in generating kinase inhibitors, where the pyridine scaffold acts as a key pharmacophore. The electron-withdrawing nature of the fluoro group has been particularly highlighted for its ability to modulate metabolic stability and binding affinity to biological targets.

The hydroxymethyl group in 2-Bromo-4-fluoropyridine-3-methanol provides an additional site for chemical modification, enabling the formation of ethers, esters, or amides through oxidation or alkylation reactions. This flexibility is crucial for tailoring the compound’s pharmacokinetic properties and improving its overall drug-likeness. Researchers have leveraged this functionality to develop prodrugs that enhance bioavailability or targeted delivery systems.

Advances in computational chemistry have further enhanced the understanding of how 2-Bromo-4-fluoropyridine-3-methanol behaves in different chemical environments. Molecular modeling studies have revealed insights into its interactions with enzymes and receptors, aiding in the rational design of more effective derivatives. These computational approaches are increasingly complementing experimental work, allowing for faster screening of potential candidates and reducing the time-to-market for new therapeutics.

The agrochemical sector has also benefited from the versatility of 2-Bromo-4-fluoropyridine-3-methanol. Its derivatives have been investigated as intermediates for developing novel pesticides with improved efficacy and environmental safety. The incorporation of fluorine into agrochemicals is known to enhance their resistance to degradation, thereby prolonging their activity in field applications. This has opened up new avenues for creating sustainable agricultural solutions without compromising on performance.

In summary, 2-Bromo-4-fluoropyridine-3-methanol (CAS No. 1805553-79-0) represents a cornerstone compound in modern synthetic chemistry. Its unique structural features and reactivity make it indispensable for developing cutting-edge pharmaceuticals and agrochemicals. As research continues to uncover new applications for this compound, its significance in advancing scientific innovation is undeniable. The ongoing exploration of its derivatives promises to yield even more groundbreaking discoveries in the years to come.